Cas no 1206800-78-3 (Ethyl 5-hydroxy-1H-indazole-6-carboxylate)

Ethyl 5-hydroxy-1H-indazole-6-carboxylate is a versatile indazole derivative with significant utility in pharmaceutical and organic synthesis. Its structure features a hydroxyl group at the 5-position and an ester moiety at the 6-position, enabling functionalization for diverse applications, including the development of bioactive compounds. The compound serves as a key intermediate in the synthesis of heterocyclic scaffolds, particularly in medicinal chemistry for drug discovery. Its stability and reactivity make it suitable for further derivatization, such as ester hydrolysis or coupling reactions. High purity grades are available to ensure reproducibility in research and industrial processes. This compound is valued for its synthetic flexibility and potential in designing novel therapeutic agents.
Ethyl 5-hydroxy-1H-indazole-6-carboxylate structure
1206800-78-3 structure
Product Name:Ethyl 5-hydroxy-1H-indazole-6-carboxylate
CAS No:1206800-78-3
MF:C10H10N2O3
MW:206.198002338409
MDL:MFCD23106272
CID:4562921
PubChem ID:66766802
Update Time:2025-06-07

Ethyl 5-hydroxy-1H-indazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-hydroxy-1H-indazole-6-carboxylate
    • PB37524
    • SB21077
    • ethyl 5-hydroxy-2H-indazole-6-carboxylate
    • MFCD23106272
    • SCHEMBL679038
    • CS-0049436
    • XWLADEBJTGAAFF-UHFFFAOYSA-N
    • ethyl5-hydroxy-1H-indazole-6-carboxylate
    • 1206800-78-3
    • SY322502
    • AS-51860
    • DB-142456
    • AKOS025405319
    • P13729
    • DTXSID001271462
    • Ethyl 5-hydroxy-1H-indazole-6-carboxylate
    • MDL: MFCD23106272
    • Inchi: 1S/C10H10N2O3/c1-2-15-10(14)7-4-8-6(3-9(7)13)5-11-12-8/h3-5,13H,2H2,1H3,(H,11,12)
    • InChI Key: XWLADEBJTGAAFF-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C(=CC2C=NNC=2C=1)O)=O

Computed Properties

  • Exact Mass: 206.06914219 g/mol
  • Monoisotopic Mass: 206.06914219 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 206.20
  • XLogP3: 2
  • Topological Polar Surface Area: 75.2

Ethyl 5-hydroxy-1H-indazole-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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